Cas no 872855-29-3 (1-(4-benzylpiperazin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione)

• Product Name: 1-(4-benzylpiperazin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione
• CAS No: 872855-29-3
• MF: C₂₇H₃₀N₄O₄
• MW: 474.551506519318
• CID: 6338760
• PubChem ID: 16808112
• Update Time: 2025-10-29

1-(4-benzylpiperazin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperazin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione
• 1-(4-benzylpiperazin-1-yl)-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}ethane-1,2-dione
• 872855-29-3
• AKOS024619308
• VU0489700-1
• 1-(4-benzylpiperazin-1-yl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)ethane-1,2-dione
• 1-(4-benzylpiperazin-1-yl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]ethane-1,2-dione
• F2001-0446

• Inchi： 1S/C27H30N4O4/c32-25(29-14-16-35-17-15-29)20-31-19-23(22-8-4-5-9-24(22)31)26(33)27(34)30-12-10-28(11-13-30)18-21-6-2-1-3-7-21/h1-9,19H,10-18,20H2
• InChI Key： CBWILMNPBKJTLN-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C=C(C(C(N3CCN(CC4C=CC=CC=4)CC3)=O)=O)C3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 474.22670545g/mol
• Monoisotopic Mass: 474.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.1Ų

Additional information on 1-(4-benzylpiperazin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione

1-(4-Benzylpiperazin-1-yl)-2-{1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-indol-3-yl}ethane-1,2-dione: A Comprehensive Overview

The compound with CAS No. 872855-29-3, known as 1-(4-benzylpiperazin-1-yl)-2-{1-[2-(morpholin-4-yl)-2-oxyethyl]-1H-indol-3-yl}ethane-1,2-dione, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperazine ring, a morpholine moiety, and a dione functional group. These elements contribute to its potential applications in drug design and development.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in many bioactive molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes or receptors. Similarly, the morpholine moiety, a five-membered ring with one oxygen atom and one nitrogen atom, adds to the molecule's complexity and may enhance its pharmacokinetic properties.

The dione functional group in this compound is particularly noteworthy. Diones are known for their ability to participate in various chemical reactions, including Michael addition and other conjugate additions. This makes them valuable intermediates in organic synthesis. In the context of this compound, the dione group may play a critical role in stabilizing certain conformations or facilitating interactions with biological systems.

One of the most exciting aspects of this compound is its potential as a bioisostere or lead compound in drug discovery. Bioisosteres are structural analogs of biologically active molecules that retain similar pharmacological properties but differ in certain functional groups. By modifying the substituents on the piperazine or morpholine rings, researchers can explore a wide range of biological activities and optimize the compound for specific therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with unprecedented accuracy. For instance, molecular docking studies have revealed that this compound may exhibit binding affinity towards certain protein targets, such as kinases or G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for developing novel therapeutics.

In addition to its pharmacological significance, this compound also serves as an excellent model for studying stereochemistry and conformational analysis. The presence of multiple stereogenic centers within its structure allows for the exploration of enantiomeric forms and their respective biological activities. Such studies are crucial for understanding how stereochemistry influences drug efficacy and selectivity.

From a synthetic perspective, the construction of this molecule represents a significant achievement in organic chemistry. The synthesis involves multiple steps, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity of the final product.

Moreover, this compound has been investigated for its potential role in drug delivery systems. Its structural features make it an ideal candidate for designing prodrugs or drug carriers that can enhance solubility, stability, or targeting efficiency. For example, modifications to the benzyl group or morpholine moiety could improve its pharmacokinetic profile.

In conclusion, CAS No. 872855-29-3 represents a fascinating example of how complex molecular architectures can be harnessed for advancing drug discovery and development. With its unique combination of functional groups and structural motifs, this compound continues to be a subject of intense research interest across multiple disciplines within chemistry and biology.